Cas no 2137539-23-0 (Methyl 4,4-difluoro-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate)
Methyl 4,4-difluoro-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2137539-23-0
- EN300-624865
- methyl 4,4-difluoro-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate
- Methyl 4,4-difluoro-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate
-
- Inchi: 1S/C11H16F2O3/c1-15-9(14)10(6-8-7-16-8)2-4-11(12,13)5-3-10/h8H,2-7H2,1H3
- InChI Key: OPSPXJYBTWRICN-UHFFFAOYSA-N
- SMILES: FC1(CCC(C(=O)OC)(CC1)CC1CO1)F
Computed Properties
- Exact Mass: 234.10675069g/mol
- Monoisotopic Mass: 234.10675069g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 38.8Ų
Methyl 4,4-difluoro-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-624865-1.0g |
methyl 4,4-difluoro-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate |
2137539-23-0 | 1g |
$0.0 | 2023-06-07 |
Methyl 4,4-difluoro-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on Methyl 4,4-difluoro-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate
Methyl 4,4-difluoro-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate (CAS No. 2137539-23-0): A Comprehensive Overview
Methyl 4,4-difluoro-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate (CAS No. 2137539-23-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure and functional groups, holds potential applications in various areas, including drug discovery and material science. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, and recent research advancements.
Chemical Structure and Properties
The molecular formula of Methyl 4,4-difluoro-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate is C13H18F2O3, with a molecular weight of approximately 266.28 g/mol. The compound features a cyclohexane ring substituted with a difluoromethyl group and an oxirane moiety, which are key functional groups contributing to its unique chemical properties. The presence of the difluoromethyl group imparts enhanced stability and lipophilicity, while the oxirane ring provides reactivity for further chemical modifications.
The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its physical properties, including melting point, boiling point, and refractive index, have been extensively studied to understand its behavior in different environments. These properties are crucial for optimizing its use in various applications.
Synthesis Methods
The synthesis of Methyl 4,4-difluoro-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate has been reported using several methodologies. One common approach involves the reaction of 4,4-difluorocyclohexanecarboxylic acid with epichlorohydrin followed by methylation. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have also been explored to improve the efficiency and selectivity of the synthesis.
Another notable method involves the use of transition metal catalysts to facilitate the formation of the oxirane ring. This approach has shown promise in reducing reaction times and minimizing by-product formation. The choice of synthesis method often depends on the specific requirements of the application, such as scale-up considerations and cost-effectiveness.
Applications in Drug Discovery
Methyl 4,4-difluoro-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate has shown potential in drug discovery due to its unique chemical structure and functional groups. The difluoromethyl group can enhance the metabolic stability and bioavailability of drug candidates, while the oxirane ring provides a reactive site for further functionalization. These properties make it an attractive building block for the development of new pharmaceuticals.
Recent studies have explored the use of this compound as a prodrug precursor or as a scaffold for designing targeted therapies. For example, researchers have investigated its potential as a prodrug for anticancer agents, where the oxirane ring can be selectively cleaved under specific biological conditions to release an active drug molecule. Additionally, its lipophilic nature makes it suitable for developing drugs that require high membrane permeability.
Material Science Applications
Beyond pharmaceutical applications, Methyl 4,4-difluoro-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate has found use in material science due to its unique chemical properties. The compound can be incorporated into polymers to enhance their thermal stability and mechanical strength. Its reactivity with other monomers allows for the creation of copolymers with tailored properties for specific applications.
In particular, researchers have explored its use in developing advanced coatings and adhesives with improved adhesion and durability. The presence of the difluoromethyl group can reduce surface energy, making these materials more resistant to environmental factors such as moisture and UV radiation.
Recent Research Advancements
The field of organic chemistry is continuously evolving, and recent research has shed light on new applications and properties of Methyl 4,4-difluoro-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate. One notable study published in the Journal of Organic Chemistry investigated the use of this compound as a chiral auxiliary in asymmetric synthesis. The results demonstrated high enantioselectivity in various catalytic reactions, opening up new possibilities for creating chiral molecules with high purity.
Another study focused on the environmental impact of this compound and found that it exhibits low toxicity to aquatic organisms when used within recommended concentrations. This finding is crucial for ensuring its safe use in industrial applications and minimizing environmental risks.
Conclusion
Methyl 4,4-difluoro-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate (CAS No. 2137539-23-0) is a versatile compound with a wide range of potential applications in both pharmaceutical research and material science. Its unique chemical structure and functional groups make it an attractive candidate for developing new drugs and advanced materials. Ongoing research continues to uncover new properties and uses for this compound, highlighting its importance in modern chemistry.
2137539-23-0 (Methyl 4,4-difluoro-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)